Cas no 668477-94-9 ({4-Methyl-2-3-(trifluoromethyl)phenyl-1,3-thiazol-5-yl}methanol)

• Product Name: {4-Methyl-2-3-(trifluoromethyl)phenyl-1,3-thiazol-5-yl}methanol
• CAS No: 668477-94-9
• MF: C₁₂H₁₀F₃NOS
• MW: 273.274112224579
• MDL: MFCD08276952
• CID: 395669
• PubChem ID: 22647518
• Update Time: 2025-04-19

{4-Methyl-2-3-(trifluoromethyl)phenyl-1,3-thiazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, 4-methyl-2-[3-(trifluoromethyl)phenyl]-
• (4-methyl-2-(3-(trifluoromethyl)phenyl)thiazol-5-yl)methanol
• (4-METHYL-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-5-YL)METHANOL
• [4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]methanol
• {4-Methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanol
• 668477-94-9
• DTXSID70627304
• J-501432
• 10Z-0705
• [4-methyl-2-(3-trifluoromethyl-phenyl)-thiazol-5-yl]-methanol
• Z3016337957
• SCHEMBL1198943
• MFCD08276952
• AKOS005069368
• CS-0326688
• 5-(Hydroxymethyl)-4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole
• DB-299799
• {4-Methyl-2-3-(trifluoromethyl)phenyl-1,3-thiazol-5-yl}methanol

• MDL： MFCD08276952
• Inchi： 1S/C12H10F3NOS/c1-7-10(6-17)18-11(16-7)8-3-2-4-9(5-8)12(13,14)15/h2-5,17H,6H2,1H3
• InChI Key： JUQXNDWKZOIZPS-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(C)N=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 273.0436
• Monoisotopic Mass: 273.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 50-52°C
• PSA: 33.12

{4-Methyl-2-3-(trifluoromethyl)phenyl-1,3-thiazol-5-yl}methanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT